Cas no 27304-20-7 (D-Ribonolactone 2,3-Cyclohexyl Ketal)

D-Ribonolactone 2,3-Cyclohexyl Ketal is a specialized carbohydrate derivative used in organic synthesis and pharmaceutical research. Its key structural feature is the cyclohexyl ketal protection at the 2,3-positions, which enhances stability and selectivity in reactions involving the lactone moiety. This compound is particularly valuable for the controlled modification of ribose-based molecules, offering precise functionalization while minimizing unwanted side reactions. Its robust protective group ensures compatibility with a range of synthetic conditions, making it a versatile intermediate for nucleoside and glycoconjugate chemistry. The product is characterized by high purity and consistent performance, meeting the demands of complex synthetic workflows.

D-Ribonolactone 2,3-Cyclohexyl Ketal structure

27304-20-7 structure

Product Name:D-Ribonolactone 2,3-Cyclohexyl Ketal

CAS No:27304-20-7

MF:C₁₁H₁₆O₅

MW:228.241744041443

CID:251003

PubChem ID:24878147

Update Time:2025-06-09

D-Ribonolactone 2,3-Cyclohexyl Ketal Chemical and Physical Properties

Names and Identifiers

- D-Ribonic acid,2,3-O-cyclohexylidene-, g-lactone
- D-Ribonolactone 2,3-Cyclohexyl Ketal
- (3aR,6R,6aR)-6-(hydroxymethyl)spiro[6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxole-2,1'-cyclohexane]-4-one
- 23-O-CYCLOHEXYLIDENE-D-RIBONIC ACID
- D-Ribonolactone 2,3-
- DTXSID30559556
- AKOS015912597
- 2,3-Cyclohexylidene-D-ribonic acid gamma-lactone, 97%
- 2,3-Cyclohexylidene-D-ribonic acid gamma -lactone
- (3A'R,4'R,6a'R)-4'-(hydroxymethyl)dihydrospiro[cyclohexane-1,2'-furo[3,4-d][1,3]dioxol]-6'(4'H)-one
- 2 3-O-CYCLOHEXYLIDENE-D-RIBONIC ACID
- SCHEMBL7148032
- (3aR, 6R, 6aR)-6-(hydroxymethyl)spiro[6, 6a-dihydro-3aH-furo[3, 4-d][1, 3]dioxole-2, 1'-cyclohexane]-4-one
- 27304-20-7
- (3a'R,6'R,6a'R)-6'-(Hydroxymethyl)dihydrospiro[cyclohexane-1,2'-furo[3,4-d][1,3]dioxol]-4'(3a'H)-one (non-preferred name)
- 2,3-Cyclohexylidene-D-ribonic acid gamma-lactone
- J-016723
- (3a'R,6'R,6a'R)-6'-(Hydroxymethyl)dihydrospiro[cyclohexane-1,2'-furo[3,4-d][1,3]dioxol]-4'(3a'H)-one
- 2,3-O-Cyclohexylidene-D-ribono-1,4-lactone; 2,3-O-Cyclohexylidene-D-ribonic Acid gamma-lactone;
- MDL： MFCD03093940
- Inchi： 1S/C11H16O5/c12-6-7-8-9(10(13)14-7)16-11(15-8)4-2-1-3-5-11/h7-9,12H,1-6H2/t7-,8-,9-/m1/s1
- InChI Key： PPHFUIUOGMRDON-IWSPIJDZSA-N
- SMILES： O1[C@@H]2[C@@H](CO)OC([C@@H]2OC21CCCCC2)=O

Computed Properties

Exact Mass: 228.09977361g/mol
Monoisotopic Mass: 228.09977361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.6
Topological Polar Surface Area: 65Å²

Experimental Properties

Color/Form: Not available
Melting Point: 130-133 °C (lit.)
Solubility: Not available
Optical Activity: [α]20/D −55°, c = 1 in chloroform

D-Ribonolactone 2,3-Cyclohexyl Ketal Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

D-Ribonolactone 2,3-Cyclohexyl Ketal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	R416005-100mg	D-Ribonolactone 2,3-Cyclohexyl Ketal	27304-20-7	100mg	$ 81.00	2023-09-06
TRC	R416005-250 mg	D-Ribonolactone 2,3-Cyclohexyl Ketal	27304-20-7	250MG	90.00	2021-07-18
TRC	R416005-500 mg	D-Ribonolactone 2,3-Cyclohexyl Ketal	27304-20-7	500MG	130.00	2021-07-18
TRC	R416005-1 g	D-Ribonolactone 2,3-Cyclohexyl Ketal	27304-20-7	1g	185.00	2021-07-18
TRC	R416005-2.5 g	D-Ribonolactone 2,3-Cyclohexyl Ketal	27304-20-7	2.5 g	445.00	2021-07-18
TRC	R416005-250mg	D-Ribonolactone 2,3-Cyclohexyl Ketal	27304-20-7	250mg	$ 115.00	2023-09-06
TRC	R416005-500mg	D-Ribonolactone 2,3-Cyclohexyl Ketal	27304-20-7	500mg	$ 161.00	2023-09-06
TRC	R416005-1g	D-Ribonolactone 2,3-Cyclohexyl Ketal	27304-20-7	1g	$ 185.00	2022-06-03
TRC	R416005-2.5g	D-Ribonolactone 2,3-Cyclohexyl Ketal	27304-20-7	2.5g	$546.00	2023-05-17
TRC	R416005-1000mg	D-Ribonolactone 2,3-Cyclohexyl Ketal	27304-20-7	1g	$230.00	2023-05-17